Cas no 2228708-84-5 (2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine
• CAS No: 2228708-84-5
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5846660
• PubChem ID: 165692093
• Update Time: 2025-06-08

2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine
• EN300-1816165
• 2228708-84-5
• [2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropyl]methanamine

• Inchi： 1S/C10H16N2O/c1-6-4-8(12-13-6)9-7(5-11)10(9,2)3/h4,7,9H,5,11H2,1-3H3
• InChI Key： NFLCWGAHEWFEIP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C(CN)C2(C)C)=N1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine

Introduction to 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine (CAS No. 2228708-84-5)

2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 2228708-84-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl backbone fused with an oxazole heterocycle, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine incorporates several key structural motifs that are highly relevant to modern pharmacological research. The presence of a cyclopropyl group enhances the rigidity of the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Additionally, the oxazole ring introduces a nitrogen-rich environment that is conducive to hydrogen bonding interactions, a critical factor in the design of bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential pharmacological properties of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine with greater precision. Studies suggest that this compound may exhibit inhibitory activity against various enzymatic targets, making it a valuable scaffold for the development of novel therapeutic agents. For instance, preliminary docking studies have indicated that it could interact with proteins involved in inflammatory pathways, potentially offering benefits in the treatment of chronic inflammatory diseases.

The synthesis of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine presents unique challenges due to its complex three-dimensional structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the cyclopropyl and oxazole moieties efficiently. These advancements not only improve yield but also enhance the overall quality of the final product.

In the realm of medicinal chemistry, the incorporation of 5-methyl-1,2-oxazol units into drug candidates has been associated with enhanced bioavailability and reduced toxicity. The methyl substituent at the 5-position further modulates the electronic properties of the oxazole ring, influencing its reactivity and interactions with biological targets. This feature makes 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-yl)cyclopropylmethanamine particularly interesting for designing molecules with tailored pharmacokinetic profiles.

Current research is also exploring the potential applications of this compound in addressing neurological disorders. The structural features of 2,2-dimethyl-3-(5-methyl-1,2-oxazol-3-y)cyclopropylmethanamine suggest that it may interact with receptors or enzymes implicated in neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies are underway to evaluate its efficacy and safety in animal models, which could pave the way for its translation into clinical trials.

The role of cyclopropylmethanamine derivatives in medicinal chemistry cannot be overstated. These compounds have shown promise in various therapeutic areas due to their ability to mimic natural amino acid structures while introducing additional functional groups for modularity. The specific arrangement of substituents in 2,2-dimethyl-N-(5-methyl-oxyzolinizin) derivatives like our subject compound allows for fine-tuning of pharmacological properties such as solubility and target specificity.

From an industrial perspective, the development of efficient synthetic routes for CAS No. 2228708 is crucial for its commercial viability. Collaborative efforts between academic institutions and pharmaceutical companies are essential to optimize production processes while maintaining high purity standards. Such partnerships can accelerate the transition from laboratory-scale synthesis to large-scale manufacturing.

The growing interest in heterocyclic compounds like those derived from oxazole has been driven by their versatility as pharmacophores. The ability to modify various positions within these rings allows chemists to explore a wide spectrum of biological activities. For example, analogs of N-(5-methoxy-oxyzolinizin) have been investigated for their antimicrobial properties, highlighting the broad therapeutic potential inherent in this chemical class.

In conclusion,CAS No 2228708 84 85 represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of cyclopropyl and oxazole moieties offers multiple opportunities for further exploration in drug discovery programs aimed at treating both acute and chronic diseases. As research continues to uncover new applications for this compound,N-(5-methoxy-oxyzolinizin) derivatives are likely to play an increasingly important role in modern medicine.